Cas no 219808-29-4 (Dianthin A (9CI))
Dianthin A (9CI) structure
Product Name:Dianthin A (9CI)
CAS No:219808-29-4
MF:C33H43N7O8
MW:665.736627817154
CID:287811
Update Time:2024-03-01
Dianthin A (9CI) Chemical and Physical Properties
Names and Identifiers
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- Dianthin A (9CI)
- Cyclo(L-alanyl-L-tyrosyl-L-asparaginyl-L-phenylalanylglycyl-L-leucyl)
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- Inchi: 1S/C33H43N7O8/c1-4-18(2)28-33(48)36-19(3)29(44)37-24(15-21-10-12-22(41)13-11-21)31(46)39-25(16-26(34)42)32(47)38-23(14-20-8-6-5-7-9-20)30(45)35-17-27(43)40-28/h5-13,18-19,23-25,28,41H,4,14-17H2,1-3H3,(H2,34,42)(H,35,45)(H,36,48)(H,37,44)(H,38,47)(H,39,46)(H,40,43)/t18-,19+,23+,24-,25+,28-/m1/s1
- InChI Key: NJZRYHHNWXXWSJ-ODUAWMNUSA-N
- SMILES: C1([C@H](CC2C=CC=CC=2)NC(=O)[C@H](CC(N)=O)NC(=O)[C@@H](CC2C=CC(O)=CC=2)NC(=O)[C@H](C)NC(=O)[C@@H]([C@H](C)CC)NC(=O)CN1)=O
Computed Properties
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 48
- XLogP3: 1.64
Dianthin A (9CI) Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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